![molecular formula C22H22N4O4 B7686866 N-(1,8-dimethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3,4,5-trimethoxybenzamide](/img/structure/B7686866.png)
N-(1,8-dimethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3,4,5-trimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,8-dimethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3,4,5-trimethoxybenzamide, also known as DMXAA, is a synthetic compound that has shown potential in the treatment of cancer. DMXAA was first synthesized in the 1980s, and since then, it has been the subject of extensive research due to its promising anti-tumor effects.
Scientific Research Applications
Pharmaceutical Agents
Pyrazolo[3,4-b]quinoline derivatives, which include the compound , are used as pharmaceutical agents . The specific therapeutic applications would depend on the exact structure and functional groups present in the derivative.
Oncogenic Ras Inhibitors
These compounds have been found to act as inhibitors of oncogenic Ras , a protein that plays a key role in cellular signal transduction. When mutated, Ras can lead to cancer. Therefore, inhibitors of this protein have potential applications in cancer therapy.
Antitumor Agents
Some derivatives of pyrazolo[3,4-b]quinoline have shown antitumor properties . This suggests that the compound could potentially be used in the development of new anticancer drugs.
Trypanocidal Agents
Certain derivatives have demonstrated trypanocidal properties . This means they could potentially be used in the treatment of diseases caused by trypanosomes, such as African sleeping sickness and Chagas disease.
DNA Binding Properties
Some derivatives have been found to bind to DNA . This property could be harnessed in various ways, such as in the development of new drugs or in biotechnological applications.
Antimicrobial Agents
Certain derivatives have shown antimicrobial properties . This suggests potential use in the treatment of various bacterial and fungal infections.
Mechanism of Action
Target of Action
Similar compounds, such as pyrazoloquinoline derivatives, have been reported to act as inhibitors of oncogenic ras .
Mode of Action
It’s worth noting that similar compounds have been shown to inhibit the activity of certain proteins, thereby disrupting cellular processes .
Biochemical Pathways
Given its structural similarity to other pyrazoloquinoline derivatives, it may influence pathways related to cell proliferation and survival .
Result of Action
Similar compounds have demonstrated antitumor, trypanocidal, dna binding properties , and have shown superior cytotoxic activities against certain cell lines .
properties
IUPAC Name |
N-(1,8-dimethylpyrazolo[3,4-b]quinolin-3-yl)-3,4,5-trimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O4/c1-12-7-6-8-13-9-15-20(25-26(2)21(15)23-18(12)13)24-22(27)14-10-16(28-3)19(30-5)17(11-14)29-4/h6-11H,1-5H3,(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCIMYTYPHLWMKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C=C3C(=NN(C3=N2)C)NC(=O)C4=CC(=C(C(=C4)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.